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Compound of Interest

Compound Name: 2,3,3-Trimethylpentane

Cat. No.: B1202373

CAS Number: 560-21-4

This technical guide provides an in-depth overview of the chemical compound 2,3,3-
trimethylpentane, focusing on its identification, physicochemical properties, and
comprehensive safety data. The information is intended for researchers, scientists, and
professionals in drug development and other scientific fields.

Chemical Identification and Physical Properties

2,3,3-Trimethylpentane is a branched alkane with the chemical formula C8H18.[1][2][3][4] It is
an isomer of octane and is also known by its synonym, pentane, 2,3,3-trimethyl-.[2][3] This
compound exists as a colorless and odorless liquid.[4]
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Property Value Source
CAS Number 560-21-4 [1][5]
Molecular Formula C8H18 [2][3][4]1[5]
Molecular Weight 114.23 g/mol [3]
Density 0.7258 g/cm? at 20 °C [3]
Boiling Point 114.8 °C [3]
Melting Point -100.9 °C [3]
Flash Point -6 °C [3]
Autoignition Temperature 425 °C [4]
Vapor Pressure 27.00 mmHg [31[6]
Refractive Index 1.400 [3]

Safety and Hazard Information

2,3,3-Trimethylpentane is classified as a hazardous substance. Its primary hazards are
related to its high flammability and potential health effects upon exposure.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The classification for 2,3,3-
trimethylpentane is as follows:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness

Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-Term 1 ) .
with long lasting effects
Hazard

GHS Pictograms:
e Flame: Indicates a flammable hazard.

o Health Hazard: Indicates a substance may be a respiratory sensitizer, mutagen, carcinogen,
reproductive toxin, aspiration toxin, or cause target organ toxicity.

o Exclamation Mark: Indicates an irritant (skin and eye), skin sensitizer, or is harmful.

e Environment: Indicates the substance is hazardous to the aquatic environment.

Precautionary Statements and Safety Measures

A comprehensive set of precautionary statements is associated with the handling and use of
2,3,3-trimethylpentane. These are crucial for ensuring laboratory and industrial safety.
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Type Precautionary Statement

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking. P261: Avoid breathing

Prevention dust/fume/gas/mist/vapors/spray. P273: Avoid
release to the environment. P280: Wear
protective gloves/protective clothing/eye

protection/face protection.

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.
Response P331: Do NOT induce vomiting. P302 + P352:

IF ON SKIN: Wash with plenty of water. P391:

Collect spillage.

P403 + P235: Store in a well-ventilated place.
Storage
Keep cool.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Experimental Protocols for Safety Assessment

The hazard classifications of chemical substances like 2,3,3-trimethylpentane are determined
through standardized experimental protocols. The following are key methodologies for
assessing its primary hazards.

Flash Point Determination (ASTM D93)

The flash point of a volatile material is the lowest temperature at which its vapors will ignite in
the presence of an ignition source.[3] The ASTM D93 standard test method, which uses a
Pensky-Martens closed-cup tester, is a common procedure for determining the flash point of
petroleum products.[1][2][6]

Methodology:

o A sample of the substance is placed in the test cup of the Pensky-Martens apparatus.
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e The sample is heated at a slow, constant rate while being stirred.
e An ignition source is directed into the cup at regular temperature intervals.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.[3]

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
[7] Itis a critical component in the safety evaluation of chemicals that may come into contact
with the skin.[7]

Methodology:

The test is typically conducted on the shaved skin of albino rabbits.[3]

o A small amount of the test substance (0.5 mL for liquids) is applied to a small area of the skin
and covered with a gauze patch for a 4-hour exposure period.[8]

» After the exposure period, the substance is removed.

o The skin is then observed for signs of erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) and graded according to a standardized scoring
system.[7]

Acute Immobilization Test for Aquatic Toxicity (OECD
202)

This test evaluates the acute toxicity of a substance to aquatic invertebrates, typically Daphnia
magna (water fleas).[9][10]

Methodology:

e Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test
substance for 48 hours.[9][10]

e The number of immobilized daphnids is recorded at 24 and 48 hours.[10]
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e The results are used to calculate the EC50, which is the concentration of the substance that
causes immobilization in 50% of the test organisms within the specified time period.[11]

Logical Relationships in Safety Assessment

The following diagram illustrates the logical workflow for assessing the primary hazards of
2,3,3-trimethylpentane, from its intrinsic properties to the necessary safety precautions.

Experimental Verification
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Hazard Assessment Workflow for 2,3,3-Trimethylpentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2,3,3-Trimethylpentane: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1202373#2-3-3-trimethylpentane-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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